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Compound of Interest

Compound Name:
4-Fluoroethcathinone

(hydrochloride)

Cat. No.: B1163646

Get Quote

Executive Summary
4-FMC (Flephedrone) and 4-FEC are structural homologs within the synthetic cathinone class.

While they share an identical 4-fluorobenzoyl core, they differ by a single methylene unit (

) on the nitrogen substituent.

In Gas Chromatography-Mass Spectrometry (GC-MS) using Electron Ionization (EI), this

structural difference dictates a predictable shift in the base peak (immonium ion) while

preserving the acylium ion series.

Primary Discriminator: The base peak shifts from

58 (4-FMC) to

72 (4-FEC).

Commonality: Both exhibit a characteristic fragment at

123 (4-fluorobenzoyl cation).
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Structural Context & Homology
Understanding the precise atomic arrangement is a prerequisite for interpreting the

fragmentation logic.

Compound IUPAC Name Formula MW ( g/mol ) N-Substituent

4-FMC

1-(4-

fluorophenyl)-2-

(methylamino)pr

opan-1-one

181.21
Methyl (

)

4-FEC

1-(4-

fluorophenyl)-2-

(ethylamino)prop

an-1-one

195.23
Ethyl (

)

Mechanistic Deep Dive: -Cleavage Pathways
The dominant fragmentation mechanism for cathinones under EI (70 eV) is

-cleavage initiated by the radical site on the nitrogen atom. This process breaks the C-C bond
between the carbonyl carbon and the

-carbon.

The Fragmentation Logic[1]
Ionization: Removal of an electron from the nitrogen lone pair creates the molecular ion (

).

-Cleavage: The bond adjacent to the radical site breaks to stabilize the charge, resulting in
two primary fragments:

Immonium Ion (Base Peak): Carries the amine side chain.

Acylium Ion: Carries the aromatic ring (4-fluorobenzoyl).

Visualization of Pathway
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The following diagram illustrates the divergent pathways that generate the diagnostic ions.

Parent Molecules (M+•)
Primary Fragmentation Event

Diagnostic Ions

4-FMC (M+•)
m/z 181

α-Cleavage
(C-C Bond Break)

4-FEC (M+•)
m/z 195

Immonium Ion
(N-Methyl)

Base Peak: m/z 58Path A (4-FMC)

Immonium Ion
(N-Ethyl)

Base Peak: m/z 72

Path B (4-FEC)

4-Fluorobenzoyl
Cation

m/z 123

Common Fragment

4-Fluorophenyl
Cation
m/z 95

-CO (28 Da)

Click to download full resolution via product page

Caption: Divergent

-cleavage pathways for 4-FMC and 4-FEC. Note the distinct base peaks (green) vs. the shared
acylium fragment (red).

Experimental Data Comparison
The following table summarizes the key ions observed in standard EI spectra.
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Ion Type
Fragment
Structure

4-FMC (

)

4-FEC (

)
Abundance

Base Peak Immonium Ion 58 72 100%

Acylium Ion 4-Fluorobenzoyl 123 123 High (~10-40%)

Aryl Cation 4-Fluorophenyl 95 95 Moderate

Molecular Ion Parent 181 195
Very Low /

Absent

Critical Analysis of Data
The "Homolog Shift": The mass difference of 14 Da (

) is observed solely in the base peak (58

72) and the molecular ion (181

195). The aromatic series (123, 95) remains static.

Absence of Molecular Ion: Synthetic cathinones are labile. In many EI spectra, the molecular

ion (

) is indistinguishable from baseline noise. Do not rely on

for primary identification.

Isomer Trap (Warning):

4-FEC (

72) is isomeric with 4-Fluoro-N,N-dimethylcathinone. Both will produce a base peak at

72 via

-cleavage.[1]
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differentiation: These must be separated chromatographically (Retention Time) or via

derivatization (4-FEC has a secondary amine and will derivatize; the N,N-dimethyl variant

is a tertiary amine and will not).

Validated Experimental Protocol (GC-MS)
To reproduce these results, use the following SWGDRUG-compliant workflow.

A. Sample Preparation (Liquid-Liquid Extraction)
Step 1: Dissolve ~10 mg of sample in 1 mL deionized water.

Step 2: Basify with 2 drops of 1M NaOH (pH > 10) to liberate the free base.

Step 3: Add 1 mL extraction solvent (e.g., Hexane or Ethyl Acetate). Vortex for 30 seconds.

[1]

Step 4: Centrifuge. Transfer the top organic layer to a GC vial.

Why: Analyzing the free base improves peak shape and prevents thermal degradation of

the salt form in the injection port.

B. Instrument Parameters
System: Agilent 7890/5977 (or equivalent).

Column: DB-1MS or HP-5MS (30m

0.25mm

0.25

m).

Inlet: Split mode (20:1 to 50:1), 250°C.

Carrier Gas: Helium, constant flow 1.0 mL/min.

Oven Program:
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Initial: 80°C (hold 1 min).

Ramp: 15°C/min to 280°C.

Final: Hold 5 min.

MS Source: Electron Ionization (70 eV), 230°C.

Scan Range:

40–450.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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